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Introduction

Gemini surfactants, characterized by their unique structure of two hydrophilic head groups and
two hydrophobic tails linked by a spacer, have emerged as highly effective agents in enhanced
oil recovery (EOR).[1][2] Their superior physicochemical properties compared to conventional
monomeric surfactants, such as exceptionally low critical micelle concentration (CMC) and high
efficiency in reducing interfacial tension (IFT), make them promising candidates for mobilizing
residual oil trapped in reservoirs.[1][2][3] These surfactants function through multiple
mechanisms, including ultra-low IFT reduction, wettability alteration of reservoir rock, and
improved mobility control, leading to significant increases in oil recovery.[4] This document
provides detailed application notes and experimental protocols for utilizing Gemini surfactants
in EOR research.

Mechanisms of Enhanced Oil Recovery by Gemini
Surfactants

Gemini surfactants enhance oil recovery through a combination of synergistic mechanisms:

« Interfacial Tension (IFT) Reduction: Gemini surfactants are highly efficient at reducing the
IFT between oil and water to ultra-low levels (on the order of 103 mN/m).[5][6] This
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reduction in interfacial forces lowers the capillary pressure that traps oil droplets within the
pore throats of the reservoir rock, allowing for their mobilization and displacement.[7][8]

o Wettability Alteration: Reservoir rocks are often oil-wet, which hinders the displacement of oil
by water. Gemini surfactants can adsorb onto the rock surface, altering its wettability from
oil-wet to water-wet.[3][4] This change facilitates the stripping of the oil film from the rock
surface and improves the sweep efficiency of the injected fluid.

o Emulsification: Gemini surfactants can form stable emulsions of oil in water, which helps to
transport the mobilized oil through the porous media to the production well.[4][6]

 Viscosity Enhancement: At certain concentrations, Gemini surfactants can form worm-like
micelles, which significantly increase the viscosity of the injection fluid.[4] This improved
viscosity provides better mobility control, preventing the injected fluid from bypassing the oil
(viscous fingering) and leading to a more efficient displacement.[4]

Data Presentation: Performance of Gemini
Surfactants in EOR

The following tables summarize key performance indicators of various Gemini surfactants in
enhanced oil recovery applications, compiled from multiple studies.

Table 1: Interfacial Tension (IFT) Reduction and Critical Micelle Concentration (CMC)
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Gemini
Surfactant

Type

Spacer
Group

Hydrophobi
¢ Chain
Length

CMC
(moliL)

IFT vs.
Crude Oil
(mN/m)

Reference
Conditions

Cationic
Quaternary

Ammonium

-(CH2)a-

Cua

Ultra-low

Cationic
Quaternary

Ammonium

-(CHz2)a-

Cis

Ultra-low

Cationic-
Anionic
Mixture
(CD3N-
12/AES)

C12 (cationic)

1.84x10°3

200 mg/L
total
surfactant,

high salinity

Sulfonic acid-
based Gemini
/
Bisquaternary
ammonium

salt

1x103

Anionic

Gemini

103 order

Salinity >
30,000 mg/L

Locally
Synthesized
Gemini

0.12

0.0005 wt%

concentration

Table 2: Oil Recovery Performance in Core Flooding Experiments
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Gemini Surfactant ) Incremental Oil Experimental
Reservoir Type .
System Recovery (% OOIP) Conditions
Gemini Surfactant- Tertiary recovery
) Sandstone 21-27
based Nanoemulsions mode

Dual-Surfactant
70 - 80 (spontaneous

Systems - o -
o o imbibition)
(nonionic/cationic)
Cationic Gemini ] ) Core flooding
Indiana Limestone 20 )
Surfactant experiment

Gemini Surfactant /
Polymer / - 21-27

Nanoemulsion

. flooding
Nanoparticle (SPN)
Anionic Gemini 8.31 (compared to 0.3% mass
Surfactant (GBS) water flooding) concentration

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the effectiveness
of Gemini surfactants for EOR.

Measurement of Interfacial Tension (IFT)

Objective: To determine the effectiveness of a Gemini surfactant solution in reducing the IFT
between crude oil and brine.

Apparatus: Spinning Drop Tensiometer (e.g., TX500C).[5]
Materials:

» Gemini surfactant solution of desired concentration in brine.
e Crude oil from the target reservaoir.

e High-purity water for cleaning.
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e Appropriate organic solvent for cleaning (e.g., toluene).
Protocol:

o Cleaning: Thoroughly clean the capillary tube of the spinning drop tensiometer with a
suitable solvent and then with high-purity water to ensure no contaminants are present. Dry
the tube completely.

o Sample Loading: Fill the capillary tube with the Gemini surfactant solution (the denser
phase).

» Oil Droplet Injection: Inject a small droplet of the crude oil into the center of the capillary tube
using a microsyringe.

» Rotation: Begin rotating the capillary tube. The centrifugal force will cause the oil droplet to
elongate.

o Equilibration and Measurement: Increase the rotational speed (e.g., to 6000 rpm) and allow
the system to reach equilibrium at the desired temperature (e.g., 60°C).[5] The shape of the
elongated droplet is captured by a camera and analyzed by the accompanying software to
calculate the IFT based on Vonnegut's equation.

o Data Recording: Record the IFT value once it stabilizes. Repeat the measurement multiple
times to ensure reproducibility.[5]

Core Flooding Test for Oil Recovery Evaluation

Objective: To quantify the incremental oil recovery by injecting a Gemini surfactant solution into
a core sample saturated with oil and brine.

Apparatus:

o Core flooding system (including pumps, core holder, pressure transducers, fraction
collector).

e Sandstone or carbonate core plugs from the reservoir of interest.

o Hassler-type core holder.
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Materials:

Crude oil.

Synthetic brine mimicking reservoir formation water.

Gemini surfactant solution at the desired concentration.

Chase water (brine or polymer solution).

Protocol:

o Core Preparation:

[¢]

Clean the core plug using appropriate solvents (e.g., toluene, methanol) to remove any
residual hydrocarbons and salts.

[¢]

Dry the core in an oven until a constant weight is achieved.

[e]

Measure the core's dimensions (length and diameter) and dry weight.

o

Saturate the core with brine under vacuum to determine its pore volume and porosity.
e Initial Saturation:

o Mount the core in the core holder and apply confining pressure.

o Inject brine into the core until the pressure drop across the core stabilizes.

o Inject crude oil into the core at a low flow rate to displace the brine until no more brine is
produced. This establishes the initial oil saturation (Soi).

o Age the core at reservoir temperature for a period (e.g., 24 hours) to allow for wettability
restoration.[5]

o Water Flooding (Secondary Recovery):

o Inject brine into the core at a constant rate (e.g., 0.2 mL/min) to simulate secondary
recovery.[5]
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o Continue injection until no more oil is produced, and the pressure drop stabilizes. The oil
produced during this stage is the secondary recovery. The remaining oil saturation is the
residual oil saturation after water flooding (Sorw).

e Gemini Surfactant Flooding (Tertiary Recovery):

o Inject a slug of the Gemini surfactant solution (e.g., 0.5 to 2.0 pore volumes) into the core
at the same injection rate.

o Collect the effluent in a fraction collector and measure the volume of oil and water
produced.

o Chase Water Injection:

o Following the surfactant slug, inject chase water (brine or a polymer solution) to push the
surfactant slug and the mobilized oil bank through the core.

o Continue injection until no more oil is produced.
» Calculation of Oil Recovery:
o Calculate the secondary oil recovery as a percentage of the original oil in place (OOIP).

o Calculate the tertiary oil recovery (from surfactant flooding) as a percentage of the OOIP.

Wettability Alteration Assessment (Contact Angle
Measurement)

Objective: To determine the effect of Gemini surfactant adsorption on the wettability of a
reservoir rock surface.

Apparatus:
o Goniometer or contact angle measurement device.
o Polished rock substrate (e.g., quartz or calcite slide) representing the reservoir rock.

Materials:
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e Crude oll.

e Synthetic brine.

e Gemini surfactant solution.

Protocol:

e Substrate Preparation:
o Clean the rock substrate thoroughly.
o Saturate the substrate with brine.

e Aging in Crude Oil:

o Immerse the brine-saturated substrate in crude oil and age it at reservoir temperature for a
specified period to render it oil-wet.

e Initial Contact Angle Measurement:
o Place the aged, oil-wet substrate in a cuvette filled with brine.
o Place a small droplet of crude oil on the surface of the substrate.

o Measure the contact angle between the oil droplet and the rock surface through the brine
phase. A high contact angle (>90°) indicates oil-wet conditions.

e Surfactant Treatment:

o Immerse the aged substrate in the Gemini surfactant solution for a specific period to allow
for surfactant adsorption.

» Final Contact Angle Measurement:
o Rinse the substrate gently with brine to remove excess surfactant.

o Place the treated substrate in a cuvette filled with brine.
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o Place a new oil droplet on the surface and measure the contact angle again. A significant
decrease in the contact angle (towards <90°) indicates a shift towards water-wet
conditions.

Visualizations

The following diagrams illustrate the key mechanisms and workflows described in these
application notes.
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Caption: Mechanism of Enhanced Oil Recovery using Gemini Surfactants.
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Caption: Experimental Workflow for Core Flooding Test.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1671429?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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